Cas no 65369-31-5 (4-Acetoxy-thiophene-3-carboxylic Acid methyl ester)

• Product Name: 4-Acetoxy-thiophene-3-carboxylic Acid methyl ester
• CAS No: 65369-31-5
• MF: C₈H₈O₄S
• MW: 200.211721420288
• MDL: MFCD11227239
• CID: 1025418
• PubChem ID: 12520003
• Update Time: 2025-11-06

4-Acetoxy-thiophene-3-carboxylic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-acetoxythiophene-3-carboxylate
• 4-Acetoxy-thiophene-3-carboxylic acid methyl ester
• methyl 4-acetyloxythiophene-3-carboxylate
• SCHEMBL10472449
• DB-319984
• Methyl4-acetoxythiophene-3-carboxylate
• DTXSID50501153
• CS-0315712
• methyl 4-(acetyloxy)-3-thiophenecarboxylate
• Methyl 4-acetoxy-3-thiophenecarboxylate
• LULQEVLYHKUJHR-UHFFFAOYSA-N
• methyl 4-(acetyloxy)thiophene-3-carboxylate
• 65369-31-5
• A867681
• 3-acetoxy-thiophene-4-carboxylic acid methyl ester
• AKOS015851488
• AS-5183
• MFCD11227239
• 4-acetoxy-3-thiophenecarboxylic acid methyl ester
• 4-Acetoxy-thiophene-3-carboxylic Acid methyl ester

• MDL： MFCD11227239
• Inchi： 1S/C8H8O4S/c1-5(9)12-7-4-13-3-6(7)8(10)11-2/h3-4H,1-2H3
• InChI Key： LULQEVLYHKUJHR-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OC)=C1)OC(C)=O

Computed Properties

• Exact Mass: 200.01400
• Monoisotopic Mass: 200.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 80.84000
• LogP: 1.46000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 4-Acetoxy-thiophene-3-carboxylic Acid methyl ester

Market Research and Analysis of 4-Acetoxy-thiophene-3-carboxylic Acid Methyl Ester (CAS No. 65369-31-5)

4-Acetoxy-thiophene-3-carboxylic acid methyl ester, identified by the CAS number 65369-31-5, is a compound of significant interest in the chemical and pharmaceutical industries. This molecule has garnered attention due to its potential applications in drug development, particularly in the fields of oncology and inflammation. Recent studies have highlighted its role as a modulator of key cellular pathways, making it a promising candidate for therapeutic interventions.

The global market for specialty chemicals, including compounds like 4-Acetoxy-thiophene-3-carboxylic acid methyl ester, is driven by increasing demand from the pharmaceutical sector. The compound's unique chemical properties, such as its ability to act as a bioisostere or scaffold in drug design, have positioned it as a valuable intermediate in the synthesis of complex molecules. This has led to heightened interest from both academic researchers and industrial manufacturers.

From a market perspective, the demand for this compound is influenced by several factors, including the growth of the biopharmaceutical industry, advancements in synthetic chemistry, and the rising need for novel therapeutic agents. Key regions driving this demand include North America, Europe, and Asia-Pacific, with emerging markets showing significant potential due to increasing healthcare expenditure and research activities.

Suppliers of 4-Acetoxy-thiophene-3-carboxylic acid methyl ester are primarily located in China, India, and Germany, with these countries offering competitive pricing and high-quality production capabilities. However, regulatory compliance and quality control remain critical considerations for both suppliers and buyers to ensure product safety and efficacy.

In conclusion, 4-Acetoxy-thiophene-3-carboxylic acid methyl ester (CAS No. 65369-31-5) represents a valuable asset in the chemical and pharmaceutical landscapes. Its versatility in application and growing demand underscore its importance as a key component in modern drug discovery and development processes.